![molecular formula C24H25N5O4 B2914074 2-(6-benzyl-2-ethyl-5,7-dioxo-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)-N-(4-ethoxyphenyl)acetamide CAS No. 951616-63-0](/img/no-structure.png)
2-(6-benzyl-2-ethyl-5,7-dioxo-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)-N-(4-ethoxyphenyl)acetamide
Description
2-(6-benzyl-2-ethyl-5,7-dioxo-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C24H25N5O4 and its molecular weight is 447.495. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activities
Research into derivatives of pyrazolopyrimidine has shown promising anticancer activities. Al-Sanea et al. (2020) synthesized compounds targeting cancer cell lines, achieving notable growth inhibition in several lines, indicating the potential of these compounds in cancer therapy Al-Sanea et al., 2020.
Insecticidal Properties
Fadda et al. (2017) explored the synthesis of heterocycles with thiadiazole moiety for use against the cotton leafworm, showcasing the compound's versatility in pest control Fadda et al., 2017.
Imaging Agents for PET
Dollé et al. (2008) and Fookes et al. (2008) described the radiosynthesis of radioligands for PET imaging, particularly for imaging the translocator protein (18 kDa), suggesting applications in neurology and oncology Dollé et al., 2008; Fookes et al., 2008.
Anti-Inflammatory and Analgesic Agents
Novel benzodifuranyl derivatives, including pyrimidines and oxadiazepines derived from visnaginone and khellinone, showed significant anti-inflammatory and analgesic activities, pointing towards their potential in managing pain and inflammation Abu‐Hashem et al., 2020.
Coordination Complexes with Antioxidant Activity
Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives forming Co(II) and Cu(II) coordination complexes. These complexes exhibited significant antioxidant activity, suggesting their use in oxidative stress-related conditions Chkirate et al., 2019.
Anti-5-Lipoxygenase Agents
Rahmouni et al. (2016) developed pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, indicating a potential therapeutic application in cancer and inflammation Rahmouni et al., 2016.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 2-amino-4,6-dioxypyrimidine with benzyl ethyl malonate followed by cyclization with ethyl acetoacetate. The resulting product is then reacted with 4-ethoxyaniline to form the final compound.", "Starting Materials": [ "2-amino-4,6-dioxypyrimidine", "benzyl ethyl malonate", "ethyl acetoacetate", "4-ethoxyaniline" ], "Reaction": [ "Step 1: Condensation of 2-amino-4,6-dioxypyrimidine with benzyl ethyl malonate in the presence of a base such as sodium ethoxide or potassium carbonate to form 2-ethyl-5,7-dioxo-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidine-4(5H)-yl)benzylmalonate.", "Step 2: Cyclization of the intermediate product with ethyl acetoacetate in the presence of a base such as sodium ethoxide or potassium carbonate to form 2-(6-benzyl-2-ethyl-5,7-dioxo-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)ethyl acetoacetate.", "Step 3: Reaction of the intermediate product with 4-ethoxyaniline in the presence of a base such as sodium ethoxide or potassium carbonate to form the final compound, 2-(6-benzyl-2-ethyl-5,7-dioxo-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)-N-(4-ethoxyphenyl)acetamide." ] } | |
CAS RN |
951616-63-0 |
Molecular Formula |
C24H25N5O4 |
Molecular Weight |
447.495 |
IUPAC Name |
2-(6-benzyl-2-ethyl-5,7-dioxopyrazolo[4,3-d]pyrimidin-4-yl)-N-(4-ethoxyphenyl)acetamide |
InChI |
InChI=1S/C24H25N5O4/c1-3-27-15-20-22(26-27)23(31)29(14-17-8-6-5-7-9-17)24(32)28(20)16-21(30)25-18-10-12-19(13-11-18)33-4-2/h5-13,15H,3-4,14,16H2,1-2H3,(H,25,30) |
InChI Key |
FYQKBYFOFXYLLG-UHFFFAOYSA-N |
SMILES |
CCN1C=C2C(=N1)C(=O)N(C(=O)N2CC(=O)NC3=CC=C(C=C3)OCC)CC4=CC=CC=C4 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(7-Azabicyclo[2.2.1]heptan-7-yl)-6-fluoro-1,3-benzoxazole](/img/structure/B2913991.png)
![N-[1-(5-chlorothiophen-2-yl)ethyl]-4-methylsulfanyl-2-[[(E)-2-phenylethenyl]sulfonylamino]butanamide](/img/structure/B2913995.png)
![ethyl 4-(1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-9-yl)benzoate](/img/structure/B2913998.png)
![5,6-Dihydro-2H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3(8H)-one](/img/structure/B2914008.png)
![2-(6-benzyl-1-ethyl-3-methyl-5,7-dioxo-1,5,6,7-tetrahydro-4H-pyrazolo[4,3-d]pyrimidin-4-yl)-N-(3-fluoro-4-methylphenyl)acetamide](/img/structure/B2914009.png)
![N-(4-chlorophenyl)-2-(7-(4-methylbenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5(8H)-yl)acetamide](/img/structure/B2914011.png)
![4-((4-chlorobenzyl)thio)-1-(2-hydroxyethyl)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one](/img/structure/B2914012.png)
